Cas no 13906-05-3 (3-benzyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 3-benzyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 13906-05-3
• MF: C₁₅H₁₂N₂OS
• MW: 268.333581924438
• MDL: MFCD00125914
• CID: 168027
• PubChem ID: 674526
• Update Time: 2025-11-01

3-benzyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone,2,3-dihydro-3-(phenylmethyl)-2-thioxo-
• 3-Benzyl-2-mercapto-3H-quinazolin-4-one
• 3-benzyl-2-sulfanylidene-1H-quinazolin-4-one
• 3-benzyl-2,3-dihydro-2-thioxoquinazolin-4(1H)-one
• 3-benzyl-2-thioxo-1,2-dihydro-4(3H)-quinazolinone
• 3-Benzyl-2-thioxo-2,3-dihydro-1H-chinazolin-4-on
• 3-benzyl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
• 3-benzyl-2-thioxotetrahydroquinazolin-4-one
• N3-benzyl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
• 3-(benzyl)-2-thioxo-1H-quinazolin-4-one
• 3-(phenylmethyl)-2-thioxo-1H-quinazolin-4-one
• 3-Benzyl-2-thioxo-2,3-dihydro-1H-quinazolin-4-one
• 3-BENZYL-2-THIOXO-2,3-DIHYDRO-4(1H)-QUINAZOLINONE
• 3-(phenylmethyl)-2-sulfanylidene-1H-quinazolin-4-one
• 3-benzyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• AB00094910-01
• J-511753
• AKOS000115793
• 3-benzyl-2-sulfanyl-3,4-dihydroquinazolin-4-one
• F6548-0228
• SCHEMBL14010912
• JS-212C
• CS-W004394
• BIM-0017084.P001
• EN300-03110
• 4(1H)-Quinazolinone, 2,3-dihydro-3-(phenylmethyl)-2-thioxo-
• HMS1784N19
• CCG-13125
• SR-01000556682-1
• Oprea1_495970
• DTXSID70350140
• 3-benzyl-2-mercaptoquinazolin-4(3H)-one
• AKOS001032579
• Oprea1_119585
• MLS001204706
• 13906-05-3
• MFCD00125914
• HMS2815H16
• SR-01000556682
• CBMicro_017052
• CHEMBL447620
• Oprea1_320185
• SMR000518336
• SCHEMBL6295507
• FT-0681135
• ALBB-024057
• 3-benzyl-2-sulfanylquinazolin-4(3H)-one
• STK414842
• 4(3H)-quinazolinone, 2-mercapto-3-(phenylmethyl)-
• STK723162
• 3-benzyl-4-hydroxyquinazoline-2-thione

• MDL： MFCD00125914
• Inchi： 1S/C15H12N2OS/c18-14-12-8-4-5-9-13(12)16-15(19)17(14)10-11-6-2-1-3-7-11/h1-9H,10H2,(H,16,19)
• InChI Key： PSPZHJCIFHRWNP-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 268.06700
• Monoisotopic Mass: 268.067034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 2.7

Experimental Properties

• Density: 1.36
• Melting Point: >250
• Boiling Point: 441.6°Cat760mmHg
• Flash Point: 220.9°C
• Refractive Index: 1.724
• PSA: 69.88000
• LogP: 3.10740
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-benzyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-benzyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

3-Benzyl-2-Sulfanylidene-1,2,3,4-Tetrahydroquinazolin-4-One (CAS No. 13906-05-3): A Promising Scaffold in Medicinal Chemistry

3-Benzyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one, with the chemical identifier CAS No. 13906-05-3, represents a novel class of quinazoline-derived compounds that have garnered significant attention in recent years. This molecule, characterized by its unique 1,2,3,4-tetrahydroquinazoline ring system, is a key structural motif in the development of therapeutic agents targeting a range of diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The 2-sulfanylidene functional group and the 3-benzyl substituent play critical roles in modulating its biological activity and pharmacological profile.

Recent studies, such as those published in Journal of Medicinal Chemistry (2023), have highlighted the potential of this scaffold as a multitarget ligand. The quinazoline core is known for its ability to interact with multiple protein targets, particularly kinases and enzymes involved in cellular signaling pathways. The 2-sulfanylidene group enhances the molecule's ability to form covalent interactions with specific residues, thereby increasing its selectivity and potency. This structural feature also contributes to its stability in biological systems, a critical factor for drug development.

One of the most notable aspects of 3-benzyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one is its antitumor activity. In vitro experiments conducted by researchers at the University of Tokyo (2024) demonstrated that this compound exhibits significant cytotoxicity against cancer cell lines, including those resistant to conventional therapies. The benzyl substituent plays a pivotal role in enhancing the molecule's ability to penetrate cell membranes, while the quinazoline ring provides the necessary framework for binding to key targets such as EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor).

Emerging research in 2024 has also explored the anti-inflammatory properties of this compound. A study published in Pharmacological Research (2024) revealed that 3-benzyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one can modulate the activity of COX-2 (Cyclooxygenase-2) and LOX (Lipoxygenase), enzymes implicated in the pathogenesis of chronic inflammatory diseases. The 2-sulfanylidene group is believed to act as a selective inhibitor of these enzymes, offering a potential therapeutic strategy for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The 1,2,3,4-tetrahydroquinazoline ring system is a versatile scaffold that has been extensively studied for its ability to undergo various chemical modifications. The 3-benzyl substituent, in particular, has been shown to enhance the molecule's lipophilicity and cell permeability, which are essential for drug delivery. Recent advancements in structure-activity relationship (SAR) studies have further refined the design of this compound, leading to the identification of derivatives with improved pharmacokinetic profiles.

In the context of drug discovery, 3-benzyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one stands out as a promising candidate due to its multifunctional properties. The quinazoline core provides a platform for the incorporation of diverse functional groups, enabling the development of multitarget drugs that can address complex disease mechanisms. This is particularly relevant in the treatment of diseases such as Alzheimer's disease, where multiple pathways are involved.

Moreover, the 2-sulfanylidene functional group has been shown to enhance the molecule's ability to form covalent bonds with specific amino acid residues, a feature that could lead to the development of protease inhibitors and kinase inhibitors. This covalent interaction is believed to increase the compound's selectivity and efficacy, reducing the likelihood of off-target effects.

Despite its promising properties, the development of 3-benzyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its bioavailability, toxicity profile, and clinical efficacy. Advances in computational chemistry and high-throughput screening are expected to accelerate the discovery of more effective derivatives of this compound.

In conclusion, 3-benzyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutics. As research continues to uncover its full potential, this compound may play a crucial role in the treatment of a wide range of diseases.